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Compound of Interest

Compound Name: Ftivazide

Cat. No.: B12484818

For laboratory professionals engaged in tuberculosis research and drug development, ensuring
personal safety during the handling of active pharmaceutical ingredients is paramount. This
guide provides essential, immediate safety and logistical information for the use of Ftivazide, a
compound with anti-tuberculosis activity. Adherence to these procedural steps and personal

protective equipment (PPE) protocols is critical to mitigate potential exposure and ensure a
safe laboratory environment.

Ftivazide: Key Safety and Physical Data

A thorough understanding of the substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for Ftivazide.
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Property Value Source
Molecular Formula C14H13N303 [1112]
Molecular Weight 271.27 g/mol [1]12]
Appearance Light yellow crystalline powder  [2]
Melting Point 219-220 °C [2]

B Slightly soluble in ethanol,
Solubility _ _ [2]
insoluble in water.

CAS Number 149-17-7 [1][2]

Hazard Considerations: Ftivazide is identified as a questionable carcinogen with experimental
tumorigenic data.[3] When heated to decomposition, it emits toxic fumes of nitrogen oxides
(NOx).[3]

Recommended Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is essential to minimize all routes of potential exposure—
inhalation, dermal contact, and ocular contact. The following recommendations are based on
general best practices for handling hazardous pharmaceutical compounds and the specific
known properties of Ftivazide.
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PPE Category

Recommendation

Rationale

Hand Protection

Double gloving with
chemotherapy-grade nitrile
gloves that meet ASTM D6978

standard.

Prevents skin contact with the
powdered substance. Double
gloving provides an extra layer
of protection against potential

tears or permeation.

Body Protection

Disposable, solid-front, back-
closing protective gown made
of a low-permeability fabric

(e.g., polyethylene-coated
polypropylene).

Protects skin and personal
clothing from contamination

with Ftivazide powder.

Eye and Face Protection

Safety goggles with side
shields. In situations with a risk
of splashing or aerosol
generation, a full-face shield
worn over safety goggles is
recommended.

Protects the eyes and face
from airborne particles and
potential splashes of any

solutions containing Ftivazide.

Respiratory Protection

For handling small quantities in
a well-ventilated area or a
chemical fume hood, a NIOSH-
approved N95 respirator may
be sufficient. For procedures
with a higher risk of
aerosolization or when
handling larger quantities, a
powered air-purifying respirator
(PAPR) with a HEPA filter is
recommended.

Minimizes the risk of inhaling
the fine crystalline powder,
which is a primary route of

exposure.

Experimental Workflow for Safe Handling of

Ftivazide

The following diagram outlines the procedural workflow for safely handling Ftivazide in a

laboratory setting, from initial preparation to final disposal.
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Preparation Handling Cleanu p & Disposal

Prepare Work Area . .
Don Appropriate PPE (€9, Chemical Fume Hood) Weigh Ftivazide Prepare Solution (if applicable) Perform Experimental Procedure | Decontaminate Surfaces }—>| Segregate and Dispose of Waste }—»

Doff PPE Correctly. |

Click to download full resolution via product page
Ftivazide Handling Workflow

Detailed Protocols

Spill Cleanup Procedure:

o Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full
recommended PPE, including respiratory protection.

o Contain the Spill: For powdered spills, gently cover the area with damp paper towels or
absorbent pads to prevent the powder from becoming airborne. For liquid spills, use
absorbent pads to contain the liquid.

o Clean the Area: Carefully wipe up the contained spill, working from the outside in. Clean the
spill area thoroughly with a detergent solution, followed by a rinse with water.

o Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads and
wipes, must be treated as hazardous waste and disposed of in a properly labeled, sealed
container.

Disposal Plan:

All Ftivazide waste, including unused product, contaminated labware, and personal protective
equipment, must be disposed of as hazardous chemical waste.

» Segregation: Do not mix Ftivazide waste with general laboratory trash.
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» Containment: Solid waste should be collected in a clearly labeled, sealed, and puncture-
resistant container. Liquid waste should be collected in a compatible, sealed, and labeled
container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "Ftivazide."

o Removal: Follow your institution's guidelines for the pickup and disposal of hazardous
chemical waste. Do not dispose of Ftivazide down the drain or in regular trash.[4] If specific
institutional guidelines are not available, you can mix the medicine with an unappealing
substance like dirt or cat litter, place it in a sealed plastic bag, and then throw it in the trash.
[5] Before disposing of empty containers, scratch out all personal information on the label.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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